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Compound of Interest

Compound Name: Decahydronaphthalene

Cat. No.: B1670005

Decahydronaphthalene, commonly known as decalin, is a versatile bicyclic hydrocarbon with
the chemical formula CioHais. It is a colorless, volatile liquid with a characteristic aromatic odor,
widely utilized in industrial and research settings as a solvent and a chemical intermediate.[1]
[2] This guide provides an in-depth overview of its fundamental properties, experimental
protocols, and safety considerations tailored for researchers, scientists, and professionals in
drug development.

Decahydronaphthalene exists as two stereoisomers, cis-decahydronaphthalene and trans-
decahydronaphthalene, which arise from the manner in which the two six-membered rings
are fused. The trans isomer is energetically more stable than the cis isomer due to reduced
steric strain.[3][4] The isomeric composition of commercially available decalin is typically a
mixture, often with a higher concentration of the cis form.[5]

Core Chemical and Physical Properties

The distinct properties of the cis and trans isomers, as well as their common mixture, are
summarized in the tables below. These differences are crucial for applications requiring specific
stereochemistry or physical characteristics.

General and Isomer-Specific Properties
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cis- trans-
Decahydronaphthal
Property Decahydronaphthal Decahydronaphthal .
ene (Mixture)
ene ene
cis-Decalin, cis- trans-Decalin, trans- Decalin, Naphthan,
Synonyms Bicyclo[4.4.0]decane[ Bicyclo[4.4.0]decane[ Perhydronaphthalene[
6][7] 8] 9]
CAS Number 493-01-6[6] 493-02-7[8] 91-17-8[5]
Molecular Formula C1oH1s[6] C1oH1s[8] C1oH1s[10]

Molecular Weight 138.25 g/mol [6] 138.25 g/mol [8] 138.25 g/mol [10]
Clear, colorless Clear, colorless Clear, colorless
Appearance o o o
liquid[11] liquid[2] liquid[2]
Aromatic, menthol- ) Aromatic, like
Odor Aromatic[9]

like[11]

turpentine[10]

Physical and Thermochemical Data
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cis- trans-
Decahydronaphthal
Property Decahydronaphthal Decahydronaphthal .
ene (Mixture)
ene ene
Melting Point -43 °C (-45.2 °F)[4][6]  -32°C (-25.6 °F)[8] -125 °C (-193 °F)[10]
N ) 193-196 °C (379.4- 185-187 °C (365- 189-191 °C (372.2-
Boiling Point
384.8 °F)[4][6] 368.6 °F)[4][8] 375.8 °F)[10]
) 0.896 g/mL at 25
Density 0.897 g/mL at 25 °C[6] 0.870 g/mL at 25 °C[8]
°C[10]
Refractive Index
1.481[6] 1.469[8] 1.474[10]

(n20/D)

Vapor Pressure

42 mmHg at 92 °C[6]

42 mmHg at 92 °C[8]

42 mmHg at 92 °C[12]

Vapor Density

4.76 (vs. airn)[6]

4.76 (vs. air)[8]

4.76 (vs. ain[12]

Flash Point

58 °C (136.4 °F) -

closed cup[6]

58 °C (136.4 °F) -

closed cup[8]

57 °C (134.6 °F) -
closed cup[12]

Autoignition Temp.

250 °C (482 °F)[6]

250 °C (482 °F)[8]

250 °C (482 °F)[12]

Explosive Limits

0.7-4.9% at 100 °F[6]

0.7-4.9% at 100 °F[8]

0.7-4.9% at 100 °F[10]

Water Solubility

Poorly soluble[11]

Insoluble[4]

6 mg/L at 20 °C[10]

Other Solubilities

Soluble in chloroform,
ether, methanol, and
alcohol.[1]

Very soluble in
alcohol, ether,

chloroform.[2]

Miscible with most

ketones and esters.[2]

Spectroscopic Data

Characterization of decahydronaphthalene and its isomers is routinely performed using

standard spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR): *H and 13C NMR spectra are available for

distinguishing between the cis and trans isomers based on their distinct chemical shifts.[1][3]

[8]
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« Infrared (IR) Spectroscopy: FTIR and FIR spectra have been recorded and analyzed to
assign various vibrational modes.[1][6][10]

e Mass Spectrometry (MS): Electron ionization mass spectra are available, often coupled with
gas chromatography (GC/MS) for separation and identification.[12][13][14]

Reactivity and Stability

Decahydronaphthalene is a stable, saturated hydrocarbon.[10] However, it is incompatible
with strong oxidizing agents.[9] A critical safety concern is its propensity to form explosive
hydroperoxides upon storage, particularly when exposed to air, light, and heat.[9][10] This
reactivity is a significant hazard, and proper handling and testing procedures are mandatory.

Key Applications in Research and Industry

Decahydronaphthalene's unique properties make it valuable in a range of applications:

e Solvent: It is an excellent solvent for a variety of substances, including greases, resins,
waxes, oils, and plastics, leading to its use in industrial cleaners, specialty coatings, and as a
paint remover.[5][15]

o Fuel and Energy: As a hydrogen storage material, it is considered a promising intermediate
for automobile fuel cells. The thermal stability of trans-decalin also makes it a valuable
additive for aviation kerosene.[15]

» High-Performance Materials: It serves as the preferred solvent in the dry spinning process
for manufacturing ultra-high molecular weight polyethylene (UHMWPE) fibers.[15]

Electronics: It is used in the production of high-grade TFT liquid crystal display materials.[15]

Experimental Protocols

The following section details essential laboratory procedures for working with
decahydronaphthalene.

Synthesis of Decahydronaphthalene from Naphthalene
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Decahydronaphthalene is commercially produced via the catalytic hydrogenation of
naphthalene.[5][16]

Methodology:

e Reactor Setup: A high-pressure stainless-steel autoclave (e.g., 100 mL) is charged with a
weighed amount of naphthalene, a suitable catalyst (e.g., Nickel-based, Platinum, or
Palladium), and a solvent such as methanol.[5][16]

« Inerting: The autoclave is sealed and flushed multiple times with an inert gas like nitrogen to
remove all oxygen.[16]

e Reaction Conditions: The reactor is heated to the desired temperature. Hydrogen gas is then
introduced and maintained at a specific pressure. The reaction proceeds for a set duration
with constant stirring to ensure efficient contact between the reactants and the catalyst.[16]

o Work-up: After the reaction is complete, the reactor is cooled to room temperature. The
pressure is carefully released, and the liquid product is collected.[16]

 Purification: The resulting decahydronaphthalene can be purified from the catalyst and
solvent by filtration followed by distillation.
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Synthesis of Decahydronaphthalene
Reaction Setup

Charge autoclave with
naphthalene, catalyst, solvent

l

Seal and flush with N2

Ready for reaction

Hydrogenation

Heat to reaction temp

l

Pressurize with Hz

l

Stir for set duration

Reaction complete

Product |Isolation

Cool reactor

l

Vent pressure

l

Collect liquid product

Click to download full resolution via product page

Fig. 1: Workflow for decahydronaphthalene synthesis.
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Purification of Decahydronaphthalene Isomers

Separating the cis and trans isomers can be achieved through fractional distillation, although it
requires high efficiency. A chemical method can also be employed to remove the more reactive
cis-isomer.[13]

Methodology:
« Initial Assessment: Begin with a mixture of cis and trans decahydronaphthalene.

e Chemical Separation (Optional): To remove the cis-isomer, stir the mixture with a limited
quantity of anhydrous aluminum chloride (AICIs) at room temperature for approximately 48
hours. The cis-isomer reacts preferentially.[13]

o Filtration: Filter the mixture to remove the AICIs and any complexed material.[13]

» Fractional Distillation: The resulting liquid (either the original mixture or the AlCIs-treated
liquid enriched in the trans-isomer) is subjected to efficient fractional distillation to separate
the isomers based on their different boiling points.[13]

o Fractional Crystallization: For higher purity, the distilled fractions can be further purified by
fractional crystallization, which involves partially freezing the liquid and removing the
remaining liquid phase.[13]

Peroxide Testing and Removal

WARNING: The formation of peroxides in decahydronaphthalene presents a severe
explosion hazard. Visually inspect containers for crystals, discoloration, or oily layers before
handling.[17][18] If any are present, do not move the container and contact your institution's
Environmental Health and Safety (EHS) office immediately.

Peroxide Test Protocol (Qualitative lodide Method):

e Preparation: In a suitable glass vial, add ~1 mL of the decahydronaphthalene sample to an
equal volume of glacial acetic acid.[19]

» Reagent Addition: Add approximately 0.1 g of sodium iodide (Nal) or potassium iodide (KI)
powder.[19]
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e Observation: A yellow color indicates a low concentration of peroxides (40-100 ppm), while a
brown color signifies a higher, more dangerous concentration.[19] Commercial test strips
(0.5-100 ppm range) are also a reliable method.[17]

Peroxide Removal Protocol (Activated Alumina Method): This method is effective for removing
peroxides from water-insoluble solvents like decahydronaphthalene.[18]

o Column Preparation: Prepare a small chromatography column packed with activated
alumina.

o Elution: Carefully pass the decahydronaphthalene containing peroxides through the
alumina column. The alumina adsorbs the peroxides.

o Decontamination of Alumina:IMPORTANT: The alumina column now contains concentrated
peroxides and must be decontaminated. Flush the column with a dilute acidic solution of
ferrous sulfate to destroy the peroxides before disposal.[18]
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Peroxide Safety Workflow
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Fig. 2: Safety workflow for handling peroxide-forming solvents.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1670005?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety Information

Decahydronaphthalene is a hazardous substance requiring strict safety protocols.

~HS H | Classificati

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquid 3
vapor
Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C
burns and eye damage
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways
Hazardous to the Aquatic ) H410: Very toxic to aquatic life
) Chronic 1 ) ]
Environment with long lasting effects

Handling and First Aid

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, a
face shield, and use a respirator with an appropriate filter (e.g., type ABEK) when handling.

[6]18]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area below +30°C.
Keep away from heat, sparks, open flames, and other ignition sources.[10]

First Aid (Inhalation): Move the person to fresh air. If breathing has stopped, provide atrtificial
respiration. Call a physician immediately.[7]

First Aid (Skin Contact): Immediately remove all contaminated clothing. Rinse skin with
plenty of water/shower. Call a physician.[7]

First Aid (Eye Contact): Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and call an ophthalmologist immediately.
[71[16]
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 First Aid (Ingestion): Do NOT induce vomiting due to the aspiration hazard. Rinse mouth and
drink plenty of water. Call a physician immediately.[7][16]

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use foam, dry powder, carbon dioxide, or a water spray.

e Hazards: Vapors are heavier than air and may form explosive mixtures with air.[2][7] Heating
to decomposition releases acrid smoke and fumes.[1]

Isomerism of Decahydronaphthalene

Naphthalene
(Aromatic Precursor)

Catalytic Hydrogenation
(+H2)

cis-Decahydronaphthalene trans-Decahydronaphthalene
(Less Stable Isomer) (More Stable Isomer)

Click to download full resolution via product page

Fig. 3: Relationship between naphthalene and decalin isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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